N-[4-(hydrazinocarbonyl)phenyl]acetamide
Overview
Description
“N-[4-(hydrazinocarbonyl)phenyl]acetamide” is a chemical compound with the CAS Number: 41764-73-2. It has a molecular weight of 193.21 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the formula C9H11N3O2 . The InChI code for this compound is 1S/C9H11N3O2/c1-6(13)11-8-4-2-7(3-5-8)9(14)12-10/h2-5H,10H2,1H3,(H,11,13)(H,12,14) .Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature . It should be stored in a dark place, under an inert atmosphere .Scientific Research Applications
Synthesis and Biological Evaluation
N-[4-(hydrazinocarbonyl)phenyl]acetamide is used in the synthesis of various compounds with potential biological activities. For instance, Thomas, Geetha, and Murugan (2009) synthesized benzoxazole compounds using a derivative of this compound. These compounds were evaluated for antimicrobial and anti-inflammatory activities, showing significant decrease in paw volume, indicating anti-inflammatory properties, but no antimicrobial activity at 1000μg/well concentration (Thomas, Geetha, & Murugan, 2009).
Corrosion Inhibition
Shehata (2017) studied a novel hydrazone ligand derived from this compound and its metal complex of manganese (II) as corrosion inhibitors for mild steel in sulphuric acid solution. The study demonstrated that the this compound derivative and its Mn (II) complex increased corrosion inhibition efficiency, with the complex providing more efficiency than the ligand alone (Shehata, 2017).
Antibacterial Activity
Le, Pham, and Nguyen (2018) researched the antibacterial activity of certain 4-(2-Heterylidenehydrazinyl)-7-chloroquinoline derivatives synthesized from N-(4-Substituted phenyl)acetamides. These derivatives exhibited cytotoxic activity against Bacillus subtilis and Aspergillus niger, highlighting the potential use of this compound derivatives in antibacterial applications (Le, Pham, & Nguyen, 2018).
Anti-Microbial and Anti-Inflammatory Properties
Saravanan, Alagarsamy, Pavitra, Kumar, Savithri, Naresh, and Avinash (2010) synthesized thiazole derivatives by incorporating a pyrazole moiety into a compound related to this compound. These compounds showed significant anti-bacterial and anti-fungal activities, indicating the potential of this compound derivatives in developing antimicrobial agents (Saravanan et al., 2010).
Safety and Hazards
The compound is labeled with the GHS07 and GHS08 pictograms, indicating that it can cause harm if swallowed, skin irritation, and may cause cancer . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling . In case of ingestion or skin irritation, seek medical advice .
Properties
IUPAC Name |
N-[4-(hydrazinecarbonyl)phenyl]acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3O2/c1-6(13)11-8-4-2-7(3-5-8)9(14)12-10/h2-5H,10H2,1H3,(H,11,13)(H,12,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDPWXDGMUJDCMR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)C(=O)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60325382 | |
Record name | N-[4-(hydrazinecarbonyl)phenyl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60325382 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
41764-73-2 | |
Record name | 41764-73-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=409917 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N-[4-(hydrazinecarbonyl)phenyl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60325382 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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